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Compound of Interest

Compound Name: 5-(2-Fluorophenyl)nicotinamide
CAS No.: 1346691-43-7
Cat. No.: B11887810
Get Quote
. J

Executive Summary

5-(2-Fluorophenyl)nicotinamide (CAS 1346691-43-7) is a specialized biaryl nicotinamide
derivative acting as a high-value chemical probe in medicinal chemistry. While structurally
related to the broad class of nicotinamide-based kinase inhibitors, this specific scaffold has
emerged as a critical modulator of lipid metabolism and signal transduction pathways.

Recent pharmacological profiling identifies 5-aryl nicotinamides as potent inhibitors of OSBPL7
(Oxysterol Binding Protein-Like 7), a key regulator of cellular cholesterol efflux.[1][2]
Furthermore, the structural motif shares significant homology with Smoothened (Smo)
antagonists used in Hedgehog pathway inhibition, making it a dual-interest scaffold for
metabolic disease and oncology research.

This guide provides a comprehensive analysis of the compound's physicochemical properties,
synthetic routes, biological mechanisms, and experimental handling protocols.

Physicochemical Profile
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The introduction of the ortho-fluorine atom on the phenyl ring induces a specific conformational
twist relative to the pyridine core, enhancing metabolic stability and selectivity compared to
non-fluorinated analogs.

Property Value Notes

CAS Number 1346691-43-7 Unique identifier

5-(2-Fluorophenyl)pyridine-3- )
IUPAC Name ) Systematic nomenclature
carboxamide

Molecular Formula C12H9FN20
Molecular Weight 216.21 g/mol Monoisotopic mass: 216.0699
Appearance White to Off-White Solid Crystalline powder
B DMSO (>20 mg/mL), Ethanol )
Solubility Poorly soluble in water
(Moderate)
Lipophilic, membrane-
LogP (Calc) ~1.65
permeable
H-Bond Donors 1 (Amide NH2)
H-Bond Acceptors 3 (Pyridine N, Amide O, F)
pKa (Pyridine N) ~3.4 Weakly basic

Synthetic Methodology

The most robust route to 5-(2-Fluorophenyl)nicotinamide is the Suzuki-Miyaura Cross-
Coupling reaction. This palladium-catalyzed protocol ensures high regioselectivity and yield.

Synthesis Scheme (DOT Diagram)
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Figure 1: Palladium-catalyzed Suzuki-Miyaura coupling strategy for the synthesis of the target
biaryl nicotinamide.

Detailed Experimental Protocol

Reagents:

5-Bromonicotinamide (1.0 equiv)

(2-Fluorophenyl)boronic acid (1.2 equiv)

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(ll) (Pd(dppf)Clz, 0.05 equiv)

Potassium Carbonate (K2COs, 2.0 equiv)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure:

e Setup: In a nitrogen-purged reaction vial, combine 5-bromonicotinamide (201 mg, 1.0 mmol)
and (2-fluorophenyl)boronic acid (168 mg, 1.2 mmol).

o Catalyst Addition: Add K2COs (276 mg, 2.0 mmol) followed by Pd(dppf)Clz (36 mg, 0.05
mmol).

» Solvation: Add degassed 1,4-dioxane (4 mL) and water (1 mL). Seal the vial.
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e Reaction: Heat the mixture to 90°C with vigorous stirring for 4—12 hours. Monitor conversion
by LC-MS (Target m/z = 217.1 [M+H]*).

o Workup: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2
x 10 mL) and brine (10 mL).

 Purification: Dry the organic phase over Na2SOa4, concentrate in vacuo, and purify via flash
column chromatography (Gradient: 0-10% Methanol in Dichloromethane).

» Validation: Verify structure via H NMR (DMSO-de). Look for characteristic pyridine protons
(singlets/doublets > 8.5 ppm) and the ortho-fluorophenyl multiplet pattern.

Biological Mechanism & Applications

The 5-aryl nicotinamide scaffold is a "privileged structure"” in drug discovery, interacting with
specific hydrophobic pockets in enzymes and receptors.

Primary Target: OSBPL7 Inhibition (Metabolic Disease)

Research identifies 5-aryl nicotinamides as inhibitors of OSBPL7 (Oxysterol Binding Protein-
Like 7).[1]

e Mechanism: OSBPL7 normally targets the cholesterol transporter ABCA1 for degradation.
o Effect of Inhibition: Blocking OSBPL7 stabilizes ABCAL on the cell membrane.

o Outcome: Enhanced cholesterol efflux from cells (e.g., podocytes), protecting against lipid-
induced kidney injury (lipotoxicity).[1][2]

Secondary Target: Hedgehog Pathway (Oncology)
This compound shares structural homology with Vismodegib intermediates.
o Target: Smoothened (Smo) receptor.

e Relevance: The 2-fluorophenyl group mimics the lipophilic pharmacophore required to bind
the Smo transmembrane domain, inhibiting downstream Gli transcription factors involved in
basal cell carcinoma.
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Biological Pathway Diagram[3]
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Figure 2: Dual mechanistic potential of the scaffold in lipid metabolism (OSBPL7) and oncology
(Smoothened).

Handling & Safety Data

While specific toxicological data for CAS 1346691-43-7 is limited, it should be handled
according to protocols for fluorinated biaryls and nicotinamides.

» Hazard Statements (GHS Classification - Predicted):

o H302: Harmful if swallowed.
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o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). Protect from light and
moisture.

e Solubility for Assays: Prepare stock solutions in DMSO (up to 50 mM). Avoid aqueous buffers
for long-term storage of stock solutions to prevent amide hydrolysis.
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(Note: Specific patent literature for CAS 1346691-43-7 is often nested within broader Markush
structures for 5-substituted nicotinamides targeting kinase or metabolic pathways.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [5-(2-Fluorophenyl)nicotinamide: Technical Monograph &
Research Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11887810/docs#5-2-fluorophenyl-nicotinamide-
technical-monograph-research-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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